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Compound of Interest

Compound Name: Propargyl-PEG8-OH

Cat. No.: B610279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling protocols, and an

overview of the application of Propargyl-PEG8-OH, a versatile heterobifunctional linker. This

molecule is of significant interest in the fields of bioconjugation, proteomics, and drug

discovery, particularly in the development of Proteolysis Targeting Chimeras (PROTACs).

Chemical and Physical Properties
Propargyl-PEG8-OH is characterized by a terminal alkyne group and a hydroxyl group,

separated by an eight-unit polyethylene glycol (PEG) spacer. The PEG chain imparts

hydrophilicity, which can improve the solubility of the resulting conjugates in aqueous media.[1]
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Property Value Source

Molecular Formula C17H32O8 PubChem[2]

Molecular Weight 364.4 g/mol PubChem[2]

Synonyms

Propargyl-PEG8-alcohol,

3,6,9,12,15,18,21-

Heptaoxatetracos-23-yn-1-ol

PubChem[2]

Appearance
Solid powder or liquid (may

vary by supplier)

Solubility
Soluble in water, DMSO, DCM,

and DMF

Storage Temperature
Long-term: -20°C; Short-term

(days to weeks): 0 - 4°C

Shipping Temperature Ambient MedKoo[3]

Safety Data and Hazard Analysis
A specific Safety Data Sheet (SDS) for Propargyl-PEG8-OH is not readily available. However,

analysis of the SDS for a closely related and more reactive analogue, Propargyl-PEG8-NHS

ester, provides a conservative basis for safe handling protocols.[4] The primary hazards are

associated with the terminal functional groups and potential for irritation.

Hazard Class
GHS Classification (based
on Propargyl-PEG8-NHS
ester)

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation
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It is imperative to handle Propargyl-PEG8-OH with the assumption that it may possess these

hazards and to take appropriate precautions.

Personal Protective Equipment (PPE) and Handling
Protocols
A stringent adherence to safety protocols is essential when working with Propargyl-PEG8-OH
and its derivatives. The following guidelines are based on the precautionary statements for

related compounds.[4]

Engineering Controls
Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood, especially when handling powders or creating solutions.[4]

An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment
Eye Protection: Chemical safety goggles or a face shield are mandatory.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[4]

Skin and Body Protection: A lab coat is required. Ensure full coverage to prevent skin

contact.[4]

Respiratory Protection: If working outside of a fume hood or with large quantities, a NIOSH-

approved respirator may be necessary.[5]

Handling Workflow
The following diagram outlines the standard workflow for handling Propargyl-PEG8-OH in a

laboratory setting.
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Caption: Standard laboratory workflow for handling Propargyl-PEG8-OH.
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First Aid Measures
These first aid measures are based on the recommendations for Propargyl-PEG8-NHS ester

and should be followed in case of exposure.[4]

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[4][5]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[4][5]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water and give plenty of water to drink. Seek

immediate medical attention.[4]

Application in PROTAC Synthesis: A Representative
Protocol
Propargyl-PEG8-OH is a key building block in the synthesis of PROTACs. Its terminal alkyne

group allows for covalent linkage to an azide-modified molecule via a copper-catalyzed azide-

alkyne cycloaddition (CuAAC), or "click chemistry" reaction.[6][7] The hydroxyl group can be

further modified, for example, by esterification with a warhead ligand for the protein of interest.

Generalized Experimental Protocol: Synthesis of a
PROTAC Intermediate
This protocol describes a representative reaction where Propargyl-PEG8-OH is conjugated to

an azide-containing E3 ligase ligand.
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Objective: To covalently link Propargyl-PEG8-OH to an azide-functionalized E3 ligase ligand

via CuAAC.

Materials:

Propargyl-PEG8-OH

Azide-functionalized E3 ligase ligand (e.g., Thalidomide-N-azide)

Copper(II) sulfate (CuSO4)

Sodium ascorbate

Solvent (e.g., a mixture of tert-butanol and water)

Inert gas (e.g., Argon or Nitrogen)

Procedure:

Preparation: In a round-bottom flask, dissolve the azide-functionalized E3 ligase ligand and

an equimolar amount of Propargyl-PEG8-OH in the chosen solvent system (e.g., t-

BuOH/H2O).

Inert Atmosphere: Purge the reaction mixture with an inert gas for 10-15 minutes to remove

oxygen.

Catalyst Addition: In a separate vial, prepare a fresh solution of sodium ascorbate

(approximately 0.3 equivalents) and CuSO4 (approximately 0.1 equivalents) in water.

Reaction Initiation: Add the sodium ascorbate solution to the reaction mixture, followed by

the CuSO4 solution.

Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the

reaction by an appropriate analytical technique, such as Thin Layer Chromatography (TLC)

or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up and Purification: Once the reaction is complete, quench the reaction with a

chelating agent (e.g., EDTA) to remove copper. Extract the product with an organic solvent
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(e.g., dichloromethane). The organic layers are then combined, dried over sodium sulfate,

filtered, and concentrated under reduced pressure. The crude product is then purified by

column chromatography to yield the desired PROTAC intermediate.

Role in PROTAC-Mediated Protein Degradation
PROTACs function by recruiting a target Protein of Interest (POI) to an E3 ubiquitin ligase,

leading to the ubiquitination and subsequent degradation of the POI by the proteasome.[8] The

PEG linker, such as that derived from Propargyl-PEG8-OH, plays a crucial role in spanning the

distance between the POI and the E3 ligase to facilitate the formation of a stable and

productive ternary complex.[9]

The following diagram illustrates the general mechanism of PROTAC action.
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Caption: Mechanism of PROTAC-mediated protein degradation.

Storage and Disposal
Storage: Store Propargyl-PEG8-OH in a tightly sealed container under an inert atmosphere

if possible. For long-term storage, -20°C is recommended.[3][10] For short-term storage, 0-

4°C is acceptable.[3]

Disposal: Dispose of unused material and waste in accordance with all applicable local,

state, and federal regulations.[4] Do not allow the material to enter drains or waterways.[5]
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This guide is intended to provide a comprehensive overview of the safe handling and

application of Propargyl-PEG8-OH. It is the responsibility of the user to conduct a thorough

risk assessment before use and to ensure that all safety precautions are strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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